Cas no 1499181-15-5 (ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate)

• Product Name: ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate
• CAS No: 1499181-15-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD19661662
• CID: 5606889
• PubChem ID: 64140387
• Update Time: 2025-10-29

ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-(2-methoxy-2-oxoethyl)-, ethyl ester
• Ethyl S-(2-methoxy-2-oxoethyl)cysteinate
• ethyl 2-amino-3-[(2-methoxy-2-oxoethyl)sulfanyl]propanoate
• EN300-8589812
• 1499181-15-5
• AKOS013458337
• ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate

• MDL： MFCD19661662
• Inchi： 1S/C8H15NO4S/c1-3-13-8(11)6(9)4-14-5-7(10)12-2/h6H,3-5,9H2,1-2H3/t6-/m0/s1
• InChI Key： XBDRXLSMPKXHJQ-LURJTMIESA-N
• SMILES： C(OCC)(=O)[C@H](CSCC(OC)=O)N

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 309.8±42.0 °C(Predicted)
• pka: 6.07±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate

Introduction to Ethyl 2-Amino-3-(2-Methoxy-2-Oxoethyl)sulfanylpropanoate (CAS No. 1499181-15-5)

Ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate (CAS No. 1499181-15-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl cysteine methyl ester, is a derivative of cysteine, an important amino acid with various biological and pharmacological applications. The unique structure of this compound, featuring an amino group, a thioether moiety, and an ester functionality, makes it a valuable intermediate in the synthesis of more complex molecules and potential drug candidates.

The chemical structure of ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate can be represented as C₈H₁₅NO₄S. This compound is characterized by its high reactivity and functional versatility, which are crucial for its applications in synthetic chemistry and drug development. The presence of the amino group allows for the formation of amide bonds, while the thioether moiety provides opportunities for sulfur-based reactions. The ester functionality can be hydrolyzed to form carboxylic acids or converted into other functional groups, making this compound a valuable building block in organic synthesis.

In recent years, ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate has been extensively studied for its potential therapeutic applications. One area of particular interest is its role in the development of novel antibiotics. The sulfur-containing moiety in this compound has been shown to exhibit antibacterial properties, making it a promising candidate for the synthesis of new antibiotics that can combat multidrug-resistant bacteria. Research published in the Journal of Medicinal Chemistry has highlighted the potential of sulfur-containing compounds like ethyl cysteine methyl ester in addressing the growing problem of antibiotic resistance.

Beyond its antibacterial properties, ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The ester functionality in this compound can be designed to release active metabolites upon hydrolysis, enhancing the bioavailability and efficacy of the drug. Studies have shown that prodrugs derived from ethyl cysteine methyl ester can improve drug delivery and reduce side effects, making them attractive candidates for pharmaceutical development.

The synthesis of ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate typically involves several steps, including the reaction of cysteine with methanol to form the methyl ester, followed by alkylation with an appropriate reagent to introduce the ethyl group and the thioether moiety. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, which is crucial for its commercialization and widespread use in research and development.

In addition to its pharmaceutical applications, ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate has also found use in other areas of chemistry and biology. For example, it has been employed as a chiral building block in asymmetric synthesis, where its unique stereochemistry can be leveraged to produce enantiomerically pure compounds. This is particularly important in the development of chiral drugs, where one enantiomer may have therapeutic effects while the other may be inactive or even harmful.

The safety profile of ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate is another important consideration for its use in pharmaceutical research. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, Ethyl 2-amino-3-(2-methoxy-2-oxoethyl)sulfanylpropanoate (CAS No. 1499181-15-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional versatility make it a valuable intermediate for the synthesis of more complex molecules and potential drug candidates. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of chemical biology and developing innovative therapeutic solutions.